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Compound of Interest

Compound Name: 2-Hydroxymethyl Olanzapine

Cat. No.: B608725

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information for the procurement, handling, and
application of 2-Hydroxymethyl Olanzapine reference standard. This document outlines the
chemical and physical properties, synthesis, analytical methodologies for quality control, and
the metabolic context of this key Olanzapine metabolite.

Introduction to 2-Hydroxymethyl Olanzapine

2-Hydroxymethyl Olanzapine is a primary metabolite of Olanzapine, an atypical antipsychotic
medication used in the treatment of schizophrenia and bipolar disorder. As a significant
metabolite, its reference standard is crucial for a variety of research and development
applications, including pharmacokinetic studies, drug metabolism assays, and as an impurity
standard in the quality control of Olanzapine drug products.

Sourcing and Physicochemical Data

2-Hydroxymethyl Olanzapine reference standard is available from several specialized
chemical suppliers. When purchasing, it is imperative to obtain a Certificate of Analysis (CoA)
to ensure the material's identity, purity, and suitability for its intended use.

Table 1: Physicochemical Properties of 2-Hydroxymethyl Olanzapine
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Property

Value

Reference

Chemical Name

(2-methyl-4-(4-
methylpiperazin-1-yl)-10H-
thieno[2,3-b][1]

[2]benzodiazepin-7-

SynZeal, TLC Pharmaceutical
Standards

yl)methanol
SynZeal, TLC Pharmaceutical
CAS Number 174756-45-7 -
Standards, Pharmaffiliates
SynZeal, TLC Pharmaceutical
Molecular Formula C17H20N4OS N
Standards, Pharmaffiliates
] SynZeal, TLC Pharmaceutical
Molecular Weight 328.43 g/mol o
Standards, Pharmaffiliates
Appearance Typically a solid General knowledge
Soluble in organic solvents
Solubility such as methanol and General knowledge

acetonitrile

Table 2: Representative Supplier Information for 2-Hydroxymethyl Olanzapine Reference

Standard

Supplier Product Number Additional Information
Offers detailed COA and

SynZeal SZ-0001046 )
analytical data.[1]

TLC Pharmaceutical Provides downloadable SDS

0-0133
Standards and COA.
N Lists as an Olanzapine
Pharmaffiliates PA 15 03590

impurity standard.[3]

Offers a deuterium-labeled

MedchemExpress HY-14541-d3-isomer (d3) version for use as an
internal standard.[4]
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Synthesis of 2-Hydroxymethyl Olanzapine

The synthesis of 2-Hydroxymethyl Olanzapine is a multi-step process. A representative
synthetic pathway is described below.

Experimental Protocol: Synthesis of 2-Hydroxymethyl
Olanzapine

A plausible synthetic route involves the modification of a precursor to Olanzapine or
Olanzapine itself. One described method involves the following key transformations:

Condensation: 2-Fluoronitrobenzene is condensed with 2-amino-5-methylthiophene.
» Formylation: The resulting secondary amine is formylated.

e Reductive Cyclization: The formylated intermediate undergoes reductive cyclization to form
the thienobenzodiazepine core.

 Introduction of the Piperazine Moiety: The core is then reacted with N-methylpiperazine.

o Hydroxymethylation: The final step would involve a hydroxymethylation reaction at the
appropriate position on the Olanzapine molecule.
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Synthesis of 2-Hydroxymethyl Olanzapin

Quality Control Workflow

2-Hydroxymethyl Olanzapine

Reference Standard

Dissolve in
Mobile Phase

:

HPLC System
(C18 Column)

UV Detector LC-MS/MS System
(220 nm) (ESI+, MRM)

Data Analysis
(Purity, Identity)

Certificate of Analysis
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Olanzapine Metabolism

CYP2C9

Olanzapine 2-Hydroxymethyl Olanzapine

CYP2D6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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